Cas no 433922-57-7 (5-Bromo-2-(1H-pyrazol-1-yl)pyridine)

• Product Name: 5-Bromo-2-(1H-pyrazol-1-yl)pyridine
• CAS No: 433922-57-7
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD09801024
• CID: 856947
• PubChem ID: 22631144
• Update Time: 2025-06-23

5-Bromo-2-(1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1H-pyrazol-1-yl)pyridine
• 5-bromo-2-pyrazol-1-ylpyridine
• BS-23331
• 5-Bromo-2-(1-pyrazolyl)pyridine
• 433922-57-7
• MB07692
• SCHEMBL2067481
• 5-bromo-2-(pyrazol-1-yl)pyridine
• E86182
• doi:10.14272/AAZVSSMAJOIOOI-UHFFFAOYSA-N.1
• 1-(5-bromopyridin-2-yl)-1H-pyrazole, AldrichCPR
• MFCD09801024
• DTXSID60627136
• CS-0205684
• 1-(5-Bromopyridin-2-yl)-1H-pyrazole
• SY286101
• AKOS010631858
• AAZVSSMAJOIOOI-UHFFFAOYSA-N
• DA-05870
• 10.14272/AAZVSSMAJOIOOI-UHFFFAOYSA-N.1

• MDL： MFCD09801024
• Inchi： 1S/C8H6BrN3/c9-7-2-3-8(10-6-7)12-5-1-4-11-12/h1-6H
• InChI Key： AAZVSSMAJOIOOI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1C=CC=N1

Computed Properties

• Exact Mass: 222.97500
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.635
• Boiling Point: 298.427°C at 760 mmHg
• Flash Point: 134.284°C
• Refractive Index: 1.683
• PSA: 30.71000
• LogP: 2.02980

5-Bromo-2-(1H-pyrazol-1-yl)pyridine Security Information

• Hazardous Material Identification：

Additional information on 5-Bromo-2-(1H-pyrazol-1-yl)pyridine

Introduction to 5-Bromo-2-(1H-pyrazol-1-yl)pyridine (CAS No. 433922-57-7)

5-Bromo-2-(1H-pyrazol-1-yl)pyridine, with the CAS number 433922-57-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a brominated pyridine derivative that features a pyrazole ring, making it a valuable building block for the synthesis of various bioactive molecules. The unique structural characteristics of 5-Bromo-2-(1H-pyrazol-1-yl)pyridine have led to its exploration in multiple areas, including drug discovery, agrochemicals, and materials science.

The chemical structure of 5-Bromo-2-(1H-pyrazol-1-yl)pyridine consists of a pyridine ring substituted with a bromine atom at the 5-position and a pyrazole ring at the 2-position. The presence of these functional groups imparts distinct chemical properties, such as enhanced reactivity and improved solubility, which are crucial for its applications in synthetic chemistry. The bromine atom, in particular, can be readily substituted in various coupling reactions, making 5-Bromo-2-(1H-pyrazol-1-yl)pyridine an excellent starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-Bromo-2-(1H-pyrazol-1-yl)pyridine has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a scaffold for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and biological evaluation of a series of 5-Bromo-2-(1H-pyrazol-1-yl)pyridine-based derivatives as potent inhibitors of protein kinases. These derivatives exhibited significant anti-cancer activity against several human cancer cell lines, demonstrating their potential as lead compounds for cancer therapy.

Beyond cancer research, 5-Bromo-2-(1H-pyrazol-1-yl)pyridine has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry in 2022 explored the use of 5-Bromo-2-(1H-pyrazol-1-yl)pyridine-derived compounds as selective serotonin reuptake inhibitors (SSRIs). The results indicated that these compounds effectively modulated serotonin levels in the brain, suggesting their potential as novel antidepressants with fewer side effects compared to existing SSRIs.

The versatility of 5-Bromo-2-(1H-pyrazol-1-yl)pyridine extends to its use in agrochemicals. Research published in Pesticide Biochemistry and Physiology in 2023 demonstrated that certain derivatives of this compound exhibited strong insecticidal activity against common agricultural pests. The unique combination of the pyridine and pyrazole rings provided enhanced stability and efficacy, making these derivatives promising candidates for the development of new pesticides.

In materials science, 5-Bromo-2-(1H-pyrazol-1-yl)pyridine has been investigated for its potential applications in organic electronics. A study published in Advanced Materials Interfaces in 2023 reported the synthesis and characterization of polymer-based materials incorporating 5-Bromo-2-(1H-pyrazol-1-yl)pyridine. These materials exhibited excellent electronic properties, such as high charge carrier mobility and good thermal stability, making them suitable for use in organic field-effect transistors (OFETs) and other electronic devices.

The synthetic accessibility of 5-Bromo-2-(1H-pyrazol-1-yl)pyridine is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently. One notable method involves the reaction of 5-bromopyridin-2(1H)-one with hydrazine to form the corresponding pyrazole derivative. This method is highly reproducible and scalable, making it suitable for large-scale production.

In conclusion, 5-Bromo-2-(1H-pyrazol-1-yl)pyridine (CAS No. 433922-57-7) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers working on drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.